3-Iodo-1,4-dimethyl-1H-indazole

• IUPAC Name: 3-iodo-1,4-dimethylindazole
• InChI: InChI=1S/C9H9IN2/c1-6-4-3-5-7-8(6)9(10)11-12(7)2/h3-5H,1-2H3
• InChI Key: MKEPETVCLUSGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N(N=C2I)C
• Molecular Formula: C9H9IN2
• DSSTOX Substance ID: DTXSID30650996
• Molecular Weight: 272.09 g/mol
• CAS RN: 1060817-19-7

Description

3-Iodo-1,4-dimethyl-1H-indazole is a chemical compound with the CAS Number: 1060817-19-7. It has a molecular weight of 272.09 and its IUPAC name is 3-iodo-1,4-dimethyl-1H-indazole.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles, which includes 3-Iodo-1,4-dimethyl-1H-indazole, involves various strategies such as transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines. A Cu (OAc) 2 -catalyzed synthesis of 1 H -indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1,4-dimethyl-1H-indazole is represented by the linear formula: C9 H9 I N2. The InChI Code for this compound is 1S/C9H9IN2/c1-6-4-3-5-7-8(6)9(10)11-12(7)2/h3-5H,1-2H3.

Chemical Reactions Analysis

The chemical reactions involving 1H-indazoles, including 3-Iodo-1,4-dimethyl-1H-indazole, can be carried out using various methods such as Cu 2 O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

3-Iodo-1,4-dimethyl-1H-indazole is a solid at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

3-Iodo-1,4-dimethyl-1H-indazole has attracted attention in medicinal chemistry due to its structural features and potential pharmacological activities. Researchers explore its derivatives as potential drug candidates for various diseases. Some notable aspects include:

Anticancer Agents: Derivatives of this indazole scaffold have shown promising anticancer properties. .

Anti-Inflammatory Compounds: The indazole core may modulate inflammatory pathways. .

Materials Science and Organic Electronics

The unique electronic properties of indazoles make them valuable in materials science and organic electronics:

Organic Semiconductors: Researchers explore indazole-based materials as organic semiconductors for field-effect transistors (FETs) and organic photovoltaics (OPVs). .

Light-Emitting Materials: Indazole derivatives can serve as building blocks for organic light-emitting diodes (OLEDs). .

Catalysis and Synthetic Chemistry

Indazoles participate in various catalytic reactions and synthetic methodologies:

Transition Metal-Catalyzed Reactions: Researchers have developed strategies for the synthesis of indazoles using transition metal catalysts. .

Functionalization Reactions: Indazole derivatives can undergo functionalization at different positions, enabling the synthesis of complex molecules. .

Agrochemicals and Pest Control

Indazoles find applications in agrochemical research:

• Pesticides and Fungicides : Scientists investigate indazole-based compounds as potential pesticides and fungicides. .

Photophysical Properties and Sensing Applications

The optical properties of indazoles make them relevant for sensing and imaging:

• Fluorescent Probes : Researchers explore indazole derivatives as fluorescent probes for biological imaging. .

Coordination Chemistry and Metal Complexes

Indazoles can coordinate with metal ions, leading to interesting complexes:

• Metalloenzymes and Metallopharmaceuticals : Indazole-based ligands can form stable complexes with metal ions. .

Future Directions

Indazole is a promising heterocycle for the development of new IDO1- and cytotoxic agents. It is also promising to develop Pd-catalyzed Suzuki–Miyaura coupling reaction for C-3 functionalization of 1 H -indazole. These could be potential future directions for research involving 3-Iodo-1,4-dimethyl-1H-indazole.

Mechanism of Action

Target of Action

The primary target of 3-Iodo-1,4-dimethyl-1H-indazole is indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 is an enzyme that plays a crucial role in the immune response by catalyzing the initial step in the kynurenine pathway, the primary route of tryptophan catabolism .

Mode of Action

3-Iodo-1,4-dimethyl-1H-indazole interacts with its target, IDO1, by inhibiting its enzymatic activity . This inhibition disrupts the kynurenine pathway, leading to changes in the concentrations of tryptophan and its metabolites .

Biochemical Pathways

The primary biochemical pathway affected by 3-Iodo-1,4-dimethyl-1H-indazole is the kynurenine pathway . By inhibiting IDO1, this compound prevents the conversion of tryptophan into kynurenine, a metabolite with various effects on the immune system . The disruption of this pathway can lead to downstream effects such as modulation of the immune response .

Pharmacokinetics

They are highly soluble in water and other polar solvents, which can influence their bioavailability .

Result of Action

The inhibition of IDO1 by 3-Iodo-1,4-dimethyl-1H-indazole can lead to significant molecular and cellular effects. For instance, it can modulate the immune response, potentially enhancing the body’s ability to fight off certain diseases . In the context of cancer, this could mean improved anti-tumor immunity .

Action Environment

The action, efficacy, and stability of 3-Iodo-1,4-dimethyl-1H-indazole can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of other substances, such as organometallic reagents, can influence the compound’s reactivity .